1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride

• IUPAC Name: 1-(3,4-dimethoxyphenyl)sulfonyl-4-propan-2-ylpiperazine;hydrochloride
• InChI: InChI=1S/C15H24N2O4S.ClH/c1-12(2)16-7-9-17(10-8-16)22(18,19)13-5-6-14(20-3)15(11-13)21-4;/h5-6,11-12H,7-10H2,1-4H3;1H
• InChI Key: AYNVIOXFTFEJJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC.Cl
• Molecular Formula: C15H25ClN2O4S
• Molecular Weight: 364.9 g/mol

Description

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride, also known as DSP-4, is a chemical compound that has been used in scientific research for several decades. DSP-4 is a selective neurotoxin that targets noradrenergic neurons in the brain and has been used to study the role of the noradrenergic system in various physiological and pathological conditions.

Mechanism of Action

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride selectively targets noradrenergic neurons in the brain and causes their degeneration. The mechanism of action of 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride involves the uptake of the compound by noradrenergic neurons through the norepinephrine transporter, followed by the inhibition of monoamine oxidase and the subsequent accumulation of toxic metabolites.
Biochemical and Physiological Effects:
The degeneration of noradrenergic neurons caused by 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride leads to a decrease in norepinephrine levels in the brain. This has been shown to have various biochemical and physiological effects, including changes in behavior, cognitive function, and stress response. 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride has also been shown to affect the release of other neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride in scientific research is its selectivity for noradrenergic neurons, which allows for the study of the specific role of the noradrenergic system in various physiological and pathological conditions. However, one of the limitations of using 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride is its potential to cause non-specific effects, such as the degeneration of other neuronal populations.

Future Directions

There are several future directions for the use of 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride in scientific research. One area of interest is the study of the role of the noradrenergic system in addiction and substance use disorders. Another area of interest is the use of 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride as a tool to study the effects of stress on the brain and behavior. Additionally, the development of new compounds that selectively target noradrenergic neurons may provide more specific tools for studying the noradrenergic system in the future.

Synthesis Methods

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride can be synthesized through several methods, including the reaction of 1-(3,4-dimethoxyphenyl)piperazine with p-toluenesulfonyl chloride in the presence of a base, followed by reaction with isopropylamine and hydrochloric acid. Another method involves the reaction of 1-(3,4-dimethoxyphenyl)piperazine with sulfonyl chloride, followed by reaction with isopropylamine and hydrochloric acid.

Scientific Research Applications

1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride has been used extensively in scientific research to study the role of the noradrenergic system in various physiological and pathological conditions, including depression, anxiety, stress, and addiction. 1-[(3,4-dimethoxyphenyl)sulfonyl]-4-isopropylpiperazine hydrochloride is also used to study the effects of noradrenergic denervation on cognitive function, memory, and learning.